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Compound of Interest

Tetrachloroiridium;hydrate;dihydro
Compound Name:
chloride

Cat. No. B108157

Application Notes & Protocols: Synthesis of Iridium
Oxide (IrO2) Nanoparticles
Introduction

Iridium oxide (IrO2) nanoparticles are of significant interest due to their exceptional properties,
including high electrical conductivity, excellent catalytic activity, and remarkable stability in
corrosive environments. These characteristics make them highly valuable in various fields such
as electrocatalysis (particularly for the oxygen evolution reaction in water splitting), biosensing,
and as therapeutic agents in nanomedicine.[1][2]

This document provides a detailed protocol for the synthesis of iridium oxide nanoparticles via
a colloidal hydrolysis method, starting from the precursor tetrachloroiridium hydrate
dihydrochloride (also known as hexachloroiridic acid hydrate, Hz2IrCle-xH20). The method
involves the hydrolysis of the iridium salt in a basic aqueous solution to form an iridium
hydroxide colloid, followed by thermal treatment (calcination) to yield crystalline IrO2
nanoparticles.[3][4]

Synthesis Pathway Overview

The synthesis process can be summarized in three main stages:
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e Hydrolysis: The iridium precursor (HzIrCls) is hydrolyzed in a basic solution to form iridium
hydroxide (Ir(OH)x) complexes.

 Purification: The resulting colloidal suspension is washed to remove ionic impurities and by-
products.

o Calcination: The purified iridium hydroxide is heated at high temperatures to induce
dehydration and crystallization, forming iridium oxide (IrOz2) nanoparticles.

Experimental Protocol

This protocol is based on established hydrolysis and calcination methods for producing
crystalline IrO2 nanoparticles.[3][5]

o) | Equi

Materials Equipment

Tetrachloroiridium hydrate dihydrochloride

Magnetic stirrer with hot plate
(HzIrCle-xH20)

Sodium hydroxide (NaOH), 1 M solution pH meter

Deionized (DI) water (18.2 MQ-cm) Oil bath or heating mantle
Beakers and flasks Centrifuge and centrifuge tubes
Pipettes and graduated cylinders Drying oven

Spatula and weighing balance Tube furnace or muffle furnace

Step-by-Step Procedure

e Precursor Solution Preparation:

o Dissolve a specific amount of tetrachloroiridium hydrate dihydrochloride in deionized water
to achieve the desired concentration. For example, dissolve 0.15 g of IrCls (as a reference
from a similar protocol) in 50 mL of DI water.[5]

e Hydrolysis:
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o Place the beaker containing the iridium precursor solution on a magnetic stirrer.

o Slowly add 1 M sodium hydroxide (NaOH) solution dropwise while continuously monitoring
the pH. Adjust the pH to approximately 12.[5]

o Continue stirring the solution at room temperature for about 2.5 hours. A color change
should be observed as the iridium hydroxide colloid forms.[5]

e Heating/Aging:

o Transfer the reaction vessel to an oil bath or heating mantle and heat the solution to 80-
100°C.[3][5]

o Maintain this temperature while stirring for 1 hour to promote the aging of the hydroxide
precipitate.[5]

e Purification:

o

Allow the solution to cool to room temperature.

o Transfer the solution to centrifuge tubes.

o Centrifuge the dispersion (e.g., at 660 x g for 15 minutes) to pellet the nanoparticles.[5]
o Carefully decant the supernatant.

o Resuspend the pellet in fresh deionized water.

o Repeat the centrifugation and resuspension steps at least three times to remove residual
ions and by-products.[5]

e Drying:

o After the final wash, resuspend the pellet in a minimal amount of DI water and transfer it to
a suitable container (e.g., a petri dish).

o Place the sample in a drying oven at 60-80°C overnight or until the water has completely
evaporated, yielding a fine powder of iridium hydroxide.
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e Calcination:

o

o Place the crucible in a tube or muffle furnace.

Transfer the dried iridium hydroxide powder to a ceramic crucible.

o Heat the sample in an air atmosphere to a temperature between 400°C and 500°C.[3] This

temperature range is optimal for converting the hydroxide into crystalline rutile IrOz while

minimizing excessive particle growth.

o Hold the temperature for 2-4 hours.

o Allow the furnace to cool down naturally to room temperature.

[e]

Data Presentation

The resulting black powder consists of iridium oxide nanopatrticles.

The following table summarizes key parameters from various synthesis protocols for iridium

oxide nanoparticles.

Parameter Value | Range Source
Precursor HzIrCle-nH20 [3]
Solvent Deionized Water [31[5]
Base Sodium Hydroxide (NaOH) [315]
Final pH for Hydrolysis ~12 [5]

Room Temperature, then 80-

Hydrolysis Temperature
ks P 100°C

[3](5]

~2.5 hours (RT), 1 hour

Hydrolysis Time (heated) [5]
Calcination Temperature 400°C - 600°C [3]
Optimal Calcination Range 400°C - 500°C

Reported Avg. Particle Size ~7 nm [3]
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Visualizations
Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol.

1. Prepare Precursor Solution
(H2IrCls in DI Water)

djust pH

2. Hydrolysis
(Add NaOH to pH 12, Stir at RT)

Heat

y

3. Aging
(Heat at 80-100°C)

Cool & Separate

4. Purification
(Centrifuge & Wash with DI Water)

Remove Solvent

5. Drying
(Oven at 60-80°C)

Thermal Conversion

6. Calcination
(Furnace at 400-500°C)

Final Product
(IrO2 Nanopatrticles)
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Caption: Workflow for the synthesis of IrO2 nanopatrticles.

Characterization

To confirm the successful synthesis and determine the properties of the iridium oxide

nanoparticles, the following characterization techniques are recommended:

Transmission Electron Microscopy (TEM): To analyze the size, morphology, and dispersion
of the nanoparticles.

X-ray Diffraction (XRD): To confirm the crystalline structure (e.g., rutile phase) of the IrOz and
estimate the crystallite size.[1]

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and the
oxidation state of iridium (Ir4+).[1][2]

Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size
distribution of the nanoparticles in a colloidal suspension.

Safety Precautions

Handle tetrachloroiridium hydrate dihydrochloride with care, as it is a corrosive and
sensitizing agent.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Perform the synthesis in a well-ventilated fume hood, especially when working with
concentrated bases and during the calcination step.

The high-temperature furnace should be operated with caution. Ensure all safety interlocks
are functional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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